3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 3-(3-fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H11FO4/c1-19-11-5-9(4-10(6-11)14(17)18)8-2-3-13(16)12(15)7-8/h2-7,16H,1H3,(H,17,18)
• InChI Key: UAYDQSJXZXXICD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)O)F
• Molecular Formula: C14H11FO4
• DSSTOX Substance ID: DTXSID70689366
• Molecular Weight: 262.23 g/mol
• CAS RN: 1261927-20-1

Description

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid (FHMBA) is a phenolic acid compound that is used in a variety of scientific research applications. It is a highly potent compound with a wide range of biochemical and physiological effects. FHMBA has been found to be a useful tool in various laboratory experiments, due to its unique properties.

Scientific Research Applications

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to be a useful tool in various scientific research applications. It has been used in studies related to cancer, inflammation, oxidative stress, and apoptosis. 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has also been used in studies related to diabetes, cardiovascular disease, and neurodegenerative diseases. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been used in studies related to drug metabolism, drug delivery, and drug toxicity.

Mechanism of Action

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is known to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules involved in inflammation and other physiological processes. By inhibiting the activity of COX-2, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% can reduce inflammation and other physiological processes.
Biochemical and Physiological Effects
3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been found to be an effective inhibitor of COX-2, which can reduce inflammation and other physiological processes. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has been found to have antioxidant, anti-cancer, and anti-diabetic effects. 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has also been found to have anti-apoptotic, anti-angiogenic, and anti-microbial effects.

Advantages and Limitations for Lab Experiments

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has a number of advantages and limitations for laboratory experiments. One of the major advantages of 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is its ability to inhibit COX-2, which can reduce inflammation and other physiological processes. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is relatively inexpensive and easy to synthesize, which makes it a useful tool in laboratory experiments. However, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has some limitations, such as its relatively short half-life, which can make it difficult to use in long-term experiments.

Future Directions

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% has a wide range of potential future applications. One potential application is in the development of novel drugs for the treatment of cancer, inflammation, and other diseases. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be used to develop novel drug delivery systems, as well as novel drug formulations. Additionally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be used to develop novel biomarkers for the diagnosis and prognosis of various diseases. Finally, 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% could be used to develop novel biotechnologies for the production of various bioactive compounds.

Synthesis Methods

3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% is typically synthesized by a three-step process. The first step is the condensation of 3-fluoro-4-hydroxybenzaldehyde with 5-methoxybenzyl alcohol. This is followed by the conversion of the resulting product to the corresponding imine, which is then reduced to 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% with sodium borohydride. This synthesis method has been found to be efficient and cost-effective, and has been used for the production of 3-(3-Fluoro-4-hydroxyphenyl)-5-methoxybenzoic acid, 95% in various laboratory experiments.